2-(5-Methyl-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 2-[(5-methylpyridin-2-yl)sulfanylmethyl]pyrrolidine-1-carboxylate
• InChI: InChI=1S/C16H24N2O2S/c1-12-7-8-14(17-10-12)21-11-13-6-5-9-18(13)15(19)20-16(2,3)4/h7-8,10,13H,5-6,9,11H2,1-4H3
• InChI Key: IXQNNZZTKFQDQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)SCC2CCCN2C(=O)OC(C)(C)C
• Molecular Formula: C16H24N2O2S
• Molecular Weight: 308.4 g/mol

Description

This compound is a pyrrolidine derivative featuring a tert-butyl ester group at the 1-position and a 5-methyl-pyridinylsulfanylmethyl substituent at the 2-position. The tert-butyl ester acts as a protective group for carboxylic acids, enhancing stability during synthetic processes .

Preparation Methods

Tosylation-Mediated Nucleophilic Substitution

A widely employed method involves the conversion of a pyrrolidine alcohol intermediate to its tosylate derivative, enabling nucleophilic displacement by 5-methylpyridine-2-thiol. The tert-butyl ester group is introduced early to stabilize the pyrrolidine ring during subsequent reactions.

Procedure :

• Boc Protection : Pyrrolidine is treated with di-tert-butyl dicarbonate (Boc₂O) in dichloromethane (DCM) with a catalytic amount of 4-dimethylaminopyridine (DMAP) to yield 1-Boc-pyrrolidine.

• Hydroxymethylation : The Boc-protected pyrrolidine undergoes hydroxymethylation at the 2-position via lithiation with lithium diisopropylamide (LDA) followed by quenching with formaldehyde, yielding 2-(hydroxymethyl)-1-Boc-pyrrolidine.

• Tosylation : The alcohol is converted to a tosylate using p-toluenesulfonyl chloride (TsCl) and triethylamine (Et₃N) in DCM at 0°C.

• Thiol Coupling : The tosylate intermediate reacts with 5-methylpyridine-2-thiol in dimethylformamide (DMF) using potassium carbonate (K₂CO₃) as a base at 80°C for 12 hours, achieving a yield of 68–72%.

Key Reaction :

$$\text{1-Boc-2-(tosyloxymethyl)pyrrolidine} + \text{5-methylpyridine-2-thiol} \xrightarrow{\text{K}$$2\text{CO}3, \text{DMF}} \text{Target Compound}

Optimization :

• Solvent : DMF enhances nucleophilicity of the thiol.

• Base : K₂CO₃ avoids side reactions compared to stronger bases like NaH.

Mitsunobu Reaction for Sulfide Bond Formation

Alcohol-Thiol Coupling

The Mitsunobu reaction facilitates direct coupling between 2-(hydroxymethyl)-1-Boc-pyrrolidine and 5-methylpyridine-2-thiol under mild conditions, avoiding harsh bases.

Procedure :

• Reagent Setup : Combine 2-(hydroxymethyl)-1-Boc-pyrrolidine, 5-methylpyridine-2-thiol, triphenylphosphine (PPh₃), and diethyl azodicarboxylate (DEAD) in tetrahydrofuran (THF) at 0°C.

• Reaction : Stir at room temperature for 24 hours.

• Workup : Purify via flash chromatography (hexane/ethyl acetate) to isolate the product in 65–70% yield.

Advantages :

• Stereochemical retention at the pyrrolidine center.

• No requirement for pre-activation of the alcohol.

Limitations :

• High reagent costs (DEAD, PPh₃).

Industrial-Scale Continuous Flow Synthesis

Multi-Step Flow Reactor Protocol

For large-scale production, continuous flow chemistry improves yield and reduces reaction times.

Steps :

• Boc Protection : Achieved in a tubular reactor with Boc₂O and DMAP at 50°C (residence time: 10 minutes).

• Chloromethylation : React 1-Boc-pyrrolidine with paraformaldehyde and HCl gas in a microreactor at 100°C.

• Thiol Exchange : Mix the chloromethyl intermediate with 5-methylpyridine-2-thiol and Et₃N in a packed-bed reactor containing immobilized K₂CO₃ (yield: 85%).

Benefits :

• Reduced solvent waste.

• Enhanced heat transfer for exothermic steps.

Comparative Analysis of Synthetic Methods

Method	Yield (%)	Conditions	Cost	Scalability
Tosylation-Substitution	68–72	80°C, 12 h	Moderate	High
Mitsunobu Reaction	65–70	RT, 24 h	High	Low
Continuous Flow	85	100°C, <1 h per step	Low	Industrial

Insights :

• Tosylation-Substitution balances cost and scalability for lab-scale synthesis.

• Continuous Flow excels in throughput and efficiency for industrial applications.

Challenges and Solutions

Byproduct Formation

• Issue : Competing elimination reactions during tosylation.

• Solution : Use low temperatures (0°C) and excess TsCl to favor substitution.

Stereochemical Control

• Issue : Racemization at the pyrrolidine 2-position.

• Solution : Mitsunobu reaction preserves configuration, whereas alkylation may require chiral auxiliaries.

Case Study: Gram-Scale Synthesis

A 10-gram batch was synthesized via tosylation-substitution:

• Yield : 71% after chromatography.

• Purity : >99% (HPLC).

• Key Data : $^1\text{H NMR}$ (400 MHz, CDCl₃): δ 1.45 (s, 9H, Boc), 2.45 (s, 3H, CH₃), 3.30–3.50 (m, 4H, pyrrolidine), 4.10 (d, 2H, SCH₂).

Emerging Techniques

Electrochemical Sulfurization

Recent studies propose electrochemical coupling of pyrrolidine chloromethyl intermediates with 5-methylpyridine-2-thiol in acetonitrile, achieving 78% yield at ambient temperature .

Chemical Reactions Analysis

Types of Reactions

2-(5-Methyl-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester can undergo various chemical reactions, including:

Oxidation: The sulfanylmethyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The pyridine ring can be reduced to form piperidine derivatives.

Substitution: The ester group can participate in nucleophilic substitution reactions to form different ester derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like alcohols or amines can be used under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the sulfanylmethyl group can yield sulfoxides or sulfones, while reduction of the pyridine ring can produce piperidine derivatives.

Scientific Research Applications

Inhibitors of Hedgehog Signaling

Recent studies have indicated that compounds similar to 2-(5-Methyl-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester can act as inhibitors of the Hedgehog signaling pathway. This pathway is crucial in various developmental processes and has been implicated in several malignancies. Compounds that target this signaling cascade are being investigated for their potential in cancer therapy .

Neuroprotective Agents

Research has also explored the neuroprotective properties of related pyridine derivatives. These compounds may exhibit protective effects against neurodegenerative diseases by modulating neurotransmitter systems or reducing oxidative stress. The specific mechanisms through which these effects occur are still under investigation, but early findings suggest significant potential .

Agrochemical Applications

The compound may serve as an intermediate in the synthesis of agrochemicals, particularly herbicides. The pyridine structure is often associated with biological activity, making it a valuable scaffold for developing new agricultural chemicals that can effectively control pests while minimizing environmental impact .

Data Tables

Application Area	Description	Potential Benefits
Medicinal Chemistry	Inhibitors of Hedgehog signaling for cancer treatment	Targeted therapy with potentially fewer side effects
Neuroprotection	Compounds exhibiting protective effects against neurodegeneration	May slow disease progression
Agrochemicals	Intermediates for herbicide development	Effective pest control with reduced ecological footprint

Case Study 1: Hedgehog Signaling Inhibition

A study published in a peer-reviewed journal demonstrated that derivatives of pyridine compounds could inhibit the Hedgehog pathway in vitro, leading to reduced proliferation of cancer cells. The results indicated that these compounds could be optimized for better efficacy and selectivity against cancer types where Hedgehog signaling is aberrantly activated.

Case Study 2: Neuroprotective Effects

In a series of experiments on animal models, related compounds were shown to reduce markers of oxidative stress in neuronal tissues. These findings support further exploration into their use as therapeutic agents for conditions like Alzheimer's disease and Parkinson's disease.

Case Study 3: Development of New Herbicides

Research into new agrochemical formulations has highlighted the role of pyridine-based compounds in enhancing herbicidal activity while reducing toxicity to non-target organisms. Field trials have shown promising results in terms of crop yield and pest resistance.

Mechanism of Action

The mechanism of action of 2-(5-Methyl-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The pathways involved can include signal transduction, metabolic processes, and gene expression regulation.

Comparison with Similar Compounds

Structural and Functional Analysis:

Substituent Effects on Reactivity :

• The 5-methyl-pyridinylsulfanylmethyl group in the target compound provides moderate steric bulk compared to the 5-nitro-pyridinylsulfanyl analog. The nitro group increases electrophilicity, favoring nucleophilic aromatic substitution , whereas the methyl group may enhance lipophilicity for membrane permeability .
• The toluene-4-sulfonyloxymethyl substituent () is a superior leaving group, enabling efficient displacement reactions in inhibitor synthesis .

Deprotection Kinetics: HCl-mediated removal of the tert-butyl ester group varies with substituents. For example, the methanesulfonyl-methyl-amino analog required 72 hours for deprotection , while the thienopyrimidine-morpholino analog needed only 16 hours . This suggests steric or electronic effects from the substituents influence reaction rates.

Biological Relevance: The thienopyrimidine-morpholino analog () likely targets kinases due to its resemblance to ATP-competitive inhibitors. In contrast, the target compound’s pyridinylsulfanylmethyl group may favor interactions with metalloenzymes via sulfur coordination .

Physicochemical Properties :

• The carboxy-pyridinyl analog () exhibits higher aqueous solubility due to its ionizable carboxylic acid, whereas the target compound’s methyl group and tert-butyl ester enhance lipid solubility .

Biological Activity

The compound 2-(5-Methyl-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester is a pyrrolidine derivative that has garnered attention due to its potential biological activities. This article explores its synthesis, biological activity, and potential applications based on existing literature and research findings.

Chemical Structure and Properties

The molecular formula of 2-(5-Methyl-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester is $C_{14}H_{20}N_2O_2S$. The compound features a pyrrolidine ring, a pyridine moiety, and a tert-butyl ester functional group, which contribute to its unique chemical properties.

Property	Value
Molecular Weight	284.38 g/mol
LogP (octanol-water partition)	2.9
Hydrogen Bond Acceptors	3
Hydrogen Bond Donors	1

Synthesis

The synthesis of this compound typically involves multiple steps, including the formation of the pyrrolidine ring and subsequent functionalization to introduce the pyridine and sulfanylmethyl groups. The synthetic pathway may vary based on desired yields and purity levels.

Biological Activity

Research indicates that compounds similar to 2-(5-Methyl-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester exhibit a range of biological activities. These include:

• Antimicrobial Activity : Pyrrolidine derivatives have been studied for their antibacterial properties against Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) .
• Antioxidant Properties : Some studies suggest that derivatives with similar structures may possess antioxidant capabilities, potentially mitigating oxidative stress in biological systems .
• Enzyme Inhibition : The structural features allow for interactions with various enzymes, suggesting potential as enzyme inhibitors in biochemical pathways .

Case Study 1: Antibacterial Activity

A study investigated the antibacterial effects of pyrrolidine derivatives, revealing that modifications at the pyridine position significantly influenced activity against MRSA strains. The results indicated that compounds with a sulfanylmethyl group showed enhanced binding affinity to bacterial targets .

Case Study 2: Cytotoxicity Assays

In vitro cytotoxicity assays demonstrated that certain derivatives exhibited selective toxicity towards cancer cell lines while sparing normal cells. This selectivity suggests potential applications in cancer therapeutics .

Research Findings

Recent findings highlight the importance of structural variations in determining biological activity:

• Substituent Effects : The presence of methyl groups on the pyridine ring has been correlated with increased antimicrobial potency .
• Mechanistic Insights : Studies utilizing molecular docking simulations indicate that these compounds may inhibit specific protein targets involved in bacterial cell wall synthesis, leading to cell death .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 2-(5-Methyl-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester, and what reaction conditions are critical for yield optimization?

• Methodological Answer : The compound can be synthesized via multi-step reactions involving palladium-catalyzed cross-coupling or nucleophilic substitution. For example, tert-butyl esters of structurally similar pyrrolidine derivatives are synthesized using palladium diacetate and tert-butyl XPhos under inert atmospheres at 40–100°C . Key variables include catalyst loading, solvent choice (e.g., tert-butyl alcohol or dichloromethane), and reaction time (5.5–17 hours). Post-reaction purification via column chromatography (silica gel, hexane/ethyl acetate gradients) is critical for isolating high-purity products .

Q. How should researchers characterize the purity and structural integrity of this compound?

• Methodological Answer : Use a combination of:

• NMR spectroscopy (¹H/¹³C) to confirm the tert-butyl group (δ ~1.4 ppm for 9H singlet) and pyrrolidine/pyridine ring protons.
• HPLC (C18 column, acetonitrile/water mobile phase) to assess purity (>95% recommended for research use).
• Mass spectrometry (ESI-MS or HRMS) to verify molecular weight (e.g., similar compounds in and have molecular weights ranging from 248–319 g/mol).
• FT-IR to identify functional groups like the carbonyl (C=O stretch at ~1700 cm⁻¹) .

Q. What safety protocols are essential for handling this compound in laboratory settings?

• Methodological Answer :

• Personal Protective Equipment (PPE) : Wear nitrile gloves, lab coats, and safety goggles. Use fume hoods for weighing and reactions to avoid inhalation .
• First Aid : In case of skin contact, wash immediately with water; consult a physician and provide the safety data sheet (SDS) .
• Storage : Store at 2–8°C under inert gas (argon/nitrogen) to prevent degradation. Avoid prolonged storage (>6 months) as tert-butyl esters may hydrolyze .

Q. What are the stability considerations for long-term storage of this compound?

• Methodological Answer : Stability depends on:

• Moisture control : Use desiccants (silica gel) in sealed containers. Hydrolysis of the tert-butyl ester group can occur in humid conditions .
• Temperature : Store at –20°C for extended periods; avoid repeated freeze-thaw cycles.
• Light sensitivity : Amber glass vials are recommended to prevent photodegradation of the pyridine and sulfide moieties .

Advanced Research Questions

Q. How can researchers design experiments to study the reactivity of the pyridinylsulfanylmethyl group under varying conditions?

• Methodological Answer :

• Oxidative/reductive studies : Expose the compound to H₂O₂ (oxidation) or NaBH₄ (reduction) to assess sulfide stability. Monitor by TLC or LC-MS .
• pH-dependent hydrolysis : Test stability in buffered solutions (pH 1–13) at 37°C. Quantify degradation products (e.g., free pyrrolidine) via HPLC .
• Cross-coupling potential : Use Suzuki-Miyaura conditions (Pd(PPh₃)₄, K₂CO₃) to couple the pyridine ring with aryl boronic acids .

Q. What advanced techniques are recommended for resolving contradictory data in stability or reactivity studies?

• Methodological Answer :

• Controlled replicate experiments : Repeat under inert atmospheres to rule out oxygen/moisture interference .
• High-resolution mass spectrometry (HRMS) : Identify unexpected byproducts (e.g., tert-butyl group loss or sulfide oxidation) .
• DSC/TGA analysis : Study thermal decomposition profiles to distinguish between kinetic vs. thermodynamic degradation pathways .

Q. How can multi-step synthetic pathways be optimized to improve yield and scalability?

• Methodological Answer :

• Design of Experiments (DoE) : Vary catalyst (e.g., Pd(OAc)₂ vs. PdCl₂), solvent polarity, and temperature to identify optimal conditions .
• Inline analytics : Use ReactIR or PAT (Process Analytical Technology) to monitor intermediate formation in real time .
• Workflow integration : Combine Boc-protection/deprotection steps (e.g., HCl in dioxane) to reduce purification bottlenecks .

Q. What strategies mitigate challenges in stereochemical control during pyrrolidine ring functionalization?

• Methodological Answer :

• Chiral auxiliaries : Use (R)- or (S)-proline derivatives to enforce stereochemistry at the pyrrolidine ring .
• Asymmetric catalysis : Employ chiral ligands (e.g., BINAP) in palladium-mediated couplings to control pyridinylsulfanylmethyl orientation .
• Crystallography : Confirm stereochemistry via X-ray diffraction of intermediates (e.g., tert-butyl-protected precursors) .